Cas no 1160253-73-5 (2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-73-5
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03421156
• CID: 4682241
• Update Time: 2025-06-13

2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL196991
• BBL014582
• R7077
• 4-quinolinecarbonyl chloride, 2-(2-methoxyphenyl)-6-methyl-
• 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421156
• Inchi： 1S/C18H14ClNO2/c1-11-7-8-15-13(9-11)14(18(19)21)10-16(20-15)12-5-3-4-6-17(12)22-2/h3-10H,1-2H3
• InChI Key： BPTZSBIOOAANKI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC=CC=2OC)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride

Introduction to 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-73-5)

2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-73-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride consists of a quinoline core, a methoxy-substituted phenyl group, and a methyl group, all attached to a carbonyl chloride moiety. The quinoline ring system is well-known for its biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methoxy group enhances the lipophilicity and metabolic stability of the molecule, while the carbonyl chloride functional group provides reactivity for further chemical modifications.

Recent studies have highlighted the potential of 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride in various biological contexts. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers synthesized a series of analogs by modifying the substituents on the quinoline ring and evaluated their biological activities. One of the derivatives showed significant antiproliferative effects on human breast cancer cells, suggesting its potential as a lead compound for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters in 2023, researchers explored the use of 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride as a building block for the synthesis of novel antibiotics. The team designed and synthesized a library of compounds by conjugating this intermediate with different amino acids and peptides. The resulting molecules were tested against a panel of bacterial strains, including multidrug-resistant pathogens. Several compounds exhibited broad-spectrum antibacterial activity, indicating their potential as new antibiotics to combat drug-resistant infections.

The versatility of 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride extends beyond its direct biological applications. In synthetic chemistry, this compound serves as an important intermediate for the preparation of complex organic molecules. Its reactivity with various nucleophiles allows for the construction of diverse scaffolds with tailored functionalities. For example, reaction with primary or secondary amines can yield amides, which are common motifs in bioactive natural products and pharmaceuticals.

The synthesis of 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride typically involves multi-step procedures that ensure high purity and yield. One common synthetic route starts with the formation of 6-methylquinoline from an appropriate precursor, followed by substitution reactions to introduce the methoxyphenyl group and finally conversion to the carbonyl chloride derivative using thionyl chloride or other chlorinating agents. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing waste and improving overall sustainability.

In conclusion, 2-(2-Methoxyphenyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160253-73-5) is a valuable compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and chemical synthesis.